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Compound of Interest

Compound Name: C3a (70-77) TFA

Cat. No.: B8085426

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with C3a (70-77) TFA. Adherence to these protocols
is essential for ensuring laboratory safety and maintaining experimental integrity.

Chemical Identifier:

e Product Name: C3a (70-77) TFA

e Synonyms: Complement 3a (70-77) TFA[1]
e Molecular Formula: C37H62F3N13012[2]

Hazard Identification: The primary hazards associated with C3a (70-77) TFA stem from its
biological activity as a complement peptide and the presence of trifluoroacetic acid (TFA) as a
counter-ion.

 Biological Activity: C3a (70-77) is an octapeptide corresponding to the C-terminus of the C3a
anaphylatoxin.[1][3][4] It exhibits 1-2% of the biological activities of the full C3a protein,
which include inducing histamine release, degranulation of mast cells, smooth muscle
contraction, and increasing vascular permeability.[1][5] C3a plays a significant role in the
immune response and can modulate human lymphocyte function.[1][2][6] The full C3a
peptide also has antibacterial properties.[7]
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» Trifluoroacetic Acid (TFA): TFAis a strong acid that is corrosive and can cause severe skin
burns and eye damage.[8] It is harmful if inhaled and toxic to aquatic life with long-lasting
effects.[8] Residual TFA from the synthesis and purification process will be present as a salt
with the peptide.[9][10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risks.

PPE Category Specification

) Chemical safety goggles with side-shields
Eye Protection _
should be worn at all times.[11]

Chemical-resistant gloves (e.g., nitrile) are
) required. Change gloves immediately if
Hand Protection ) o
contaminated. Double gloving is recommended.

[12]

) Alab coat, preferably an impervious one, must
Body Protection .
be worn.[11] Ensure it is fully buttoned.

Work should be conducted in a certified

chemical fume hood to avoid inhalation of the
Respiratory Protection lyophilized powder or any aerosols.[8][13] A

suitable respirator may be necessary for spill

cleanup.[11]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Reconstitution:

o Acclimatization: Before opening, allow the vial of lyophilized C3a (70-77) TFA to reach room
temperature in a desiccator. This prevents condensation from forming inside the vial.[8]

» Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.
[11]
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» Solvent Addition: In a chemical fume hood, carefully add the appropriate sterile, nuclease-
free solvent (e.g., water, buffer) to the vial to achieve the desired stock concentration.[11]

» Dissolution: Gently vortex or swirl the vial to dissolve the peptide. Sonication in an ultrasonic
bath can be used to aid dissolution if necessary.[11]

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use
volumes in sterile, low-adhesion microcentrifuge tubes.[11][14]

2. Storage:

e Lyophilized Powder: Store at -20°C for short-term storage and -80°C for long-term storage.

[2][3]

o Reconstituted Solutions: Storage recommendations for reconstituted peptides can vary, but
generally, they should be kept at 2-8°C for short-term use or frozen at -20°C or -80°C for
longer-term storage.[14] Always refer to the manufacturer's specific guidelines.

Disposal Plan

Proper disposal of C3a (70-77) TFA and associated waste is critical to prevent environmental
contamination and ensure a safe laboratory environment.
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Waste Type

Disposal Procedure

Solid Waste

Collect unused or expired lyophilized powder in
a clearly labeled, sealed container designated

for chemical waste.[8]

Liquid Waste

Solutions of the peptide, as well as
contaminated solvents and buffers, should be
collected in a separate, labeled liquid waste
container. Do not mix with incompatible waste
streams.[8] TFA waste should not be poured
down the drain.[13]

Contaminated Materials

All materials that have come into contact with
the peptide, such as pipette tips, vials, and
gloves, should be disposed of as solid chemical

waste.[8]

Decontamination

Reusable labware should be decontaminated by
rinsing with a suitable solvent (e.g., ethanol) to
remove residues, followed by washing with a
laboratory detergent and rinsing with deionized
water. The initial solvent rinse should be

collected as hazardous waste.[8]

Waste Collection

All waste containers must be clearly labeled with
the full chemical name and any solvents used.
Store waste containers in a designated
secondary containment area. Contact your
institution's Environmental Health and Safety
(EHS) office for pickup and disposal.[8][13]

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal Workflow for C3a (70-77) TFA
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Caption: Workflow for the safe handling and disposal of C3a (70-77) TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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